Cas no 68115-84-4 ([(2R,3S,4R,5R)-5-Acetamido-4-acetyloxy-6-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate)

• Product Name: [(2R,3S,4R,5R)-5-Acetamido-4-acetyloxy-6-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• CAS No: 68115-84-4
• MF: C₂₆H₃₇NO₁₇
• MW: 635.568489789963
• CID: 968841
• Update Time: 2023-08-02

[(2R,3S,4R,5R)-5-Acetamido-4-acetyloxy-6-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• per-O-acetyl-N-acetyllactosamine
• D-Glucose, 2-(acetylamino)-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-beta-D-galactopyranosyl)-, 3,6-diacetate
• [(2R,3S,4R,5R)-5-Acetamido-4-acetyloxy-6-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxy
• [(2R,3S,4R,5R)-5-Acetamido-4-acetyloxy-6-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate

• Inchi： 1S/C26H37NO17/c1-10(28)27-19-22(39-14(5)32)20(17(42-25(19)35)8-36-11(2)29)44-26-24(41-16(7)34)23(40-15(6)33)21(38-13(4)31)18(43-26)9-37-12(3)30/h17-26,35H,8-9H2,1-7H3,(H,27,28)/t17-,18-,19-,20-,21+,22-,23+,24-,25?,26+/m1/s1
• InChI Key： PJAVNZGANGVQOC-BKVIZEMQSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1[C@@H](COC(C)=O)OC([C@@H]([C@H]1OC(C)=O)NC(C)=O)O

Computed Properties

• Exact Mass: 234.140851
• Monoisotopic Mass: 234.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• Rotatable Bond Count: 17
• Complexity: 1090
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 235